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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806328 Get Quote

Essential Safety and Handling Guide for Ethanol,
2-amino-, sulfate (salt)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethanol, 2-amino-, sulfate (salt), also known as 2-

Aminoethyl hydrogen sulfate. Adherence to these protocols is essential for ensuring personal

safety and proper disposal of materials.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethanol, 2-amino-, sulfate (salt) is classified as a chemical that can cause skin irritation and

serious eye irritation.[1] Therefore, appropriate personal protective equipment must be worn at

all times to minimize exposure.
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Protection Type Recommended PPE Standard/Specification

Eye Protection
Chemical safety goggles or a

face shield
ANSI Z87.1 / EN 166

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber)

EN 374

Respiratory Protection
NIOSH-approved N95

respirator or equivalent
NIOSH 42 CFR 84

Body Protection
Laboratory coat or chemical-

resistant coveralls
EN ISO 13982-1 (for solids)

Experimental Protocol: Donning and Doffing PPE

A systematic approach to putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Sequence:

Hand Hygiene: Wash and dry hands thoroughly.

Gown/Coveralls: Put on a lab coat or coveralls.

Respirator: Perform a seal check to ensure the N95 respirator fits snugly.

Eye Protection: Put on safety goggles or a face shield.

Gloves: Don chemical-resistant gloves, ensuring the cuffs of the gloves go over the sleeves

of the lab coat or coveralls.

Doffing Sequence:

Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching

the contaminated exterior.

Gown/Coveralls: Remove the lab coat or coveralls by rolling it away from the body.
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Hand Hygiene: Wash and dry hands.

Eye Protection: Remove safety goggles or face shield from the back of the head.

Respirator: Remove the N95 respirator by the straps without touching the front.

Hand Hygiene: Wash and dry hands again.

Operational Plan for Handling Ethanol, 2-amino-,
sulfate (salt)
Engineering Controls:

Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust inhalation.

Work Practices:

Avoid creating dust when handling the powder.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Disposal Plan for Contaminated PPE
Personal protective equipment contaminated with Ethanol, 2-amino-, sulfate (salt) must be

treated as hazardous waste.

Disposal Protocol:

Segregation: Place all contaminated disposable PPE (gloves, N95 respirator, disposable

coveralls) in a designated, leak-proof, and clearly labeled hazardous waste container.

Collection: Do not dispose of contaminated PPE in general laboratory trash.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company.[1]

Visualization of PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Ethanol, 2-amino-, sulfate (salt).
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PPE Selection for Handling Ethanol, 2-amino-, sulfate (salt)

Hazard Assessment

PPE Selection

Disposal

Start: Handling Solid Chemical

Is the chemical a skin and eye irritant?

Is there a risk of dust generation?

Wear Chemical Safety Goggles

Yes

Wear Chemical-Resistant Gloves (e.g., Nitrile)

Yes

Wear Lab Coat or Coveralls

Yes

Wear NIOSH-approved N95 Respirator

Yes

Dispose of Contaminated PPE as Hazardous Waste

Click to download full resolution via product page

Caption: PPE selection workflow for handling solid irritant chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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